Cas no 908567-29-3 (((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane)

• Product Name: ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane
• CAS No: 908567-29-3
• MF: C₂₀H₃₁BrO₂Si
• MW: 411.448446512222
• CID: 6782597
• PubChem ID: 58027277
• Update Time: 2025-10-18

((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane Chemical and Physical Properties

Names and Identifiers

• ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane
• C20H31BrO2Si
• F96261
• SCHEMBL13566257
• 908567-29-3

• Inchi： 1S/C20H31BrO2Si/c1-13(2)24(14(3)4,15(5)6)23-17-10-9-16-11-19(21)20(7,8)22-18(16)12-17/h9-15H,1-8H3
• InChI Key： YQOSYUGUASPIRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CC(=CC=2OC1(C)C)O[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 410.12767g/mol
• Monoisotopic Mass: 410.12767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane

Introduction to ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane (CAS No. 908567-29-3)

((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane (CAS No. 908567-29-3) is a specialized organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to by its systematic name, is a triisopropylsilyl ether derivative of a brominated chromene. Its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The core structure of ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane consists of a 2H-chromene moiety with a bromine substituent at the 3-position and two methyl groups at the 2-position. The triisopropylsilyl (TIPS) protecting group attached to the 7-hydroxy position provides enhanced stability and reactivity control during synthetic transformations. This combination of functional groups offers a versatile platform for further chemical modifications, making it an attractive candidate for use in advanced synthetic strategies.

Recent research has highlighted the potential applications of ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The bromine substituent at the 3-position is particularly noteworthy, as it can be readily replaced with other functional groups through various substitution reactions, thereby expanding the range of possible bioactive molecules that can be synthesized.

In the context of medicinal chemistry, ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane has been utilized as a key intermediate in the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For example, researchers have successfully synthesized inhibitors of protein kinases and G protein-coupled receptors (GPCRs) using this compound as a starting material. These inhibitors have shown significant potency and selectivity in vitro and in vivo, making them potential leads for drug development.

The triisopropylsilyl (TIPS) protecting group in ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane plays a crucial role in controlling the reactivity and stability of the hydroxy group during synthetic processes. This protecting group can be easily removed under mild conditions, such as treatment with tetrabutylammonium fluoride (TBAF), allowing for further functionalization without compromising the integrity of the chromene scaffold. This feature makes ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane an ideal choice for multi-step synthetic sequences where precise control over reactivity is essential.

Beyond its applications in medicinal chemistry, ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane has also found use in materials science and photonic applications. The chromene moiety is known for its photochromic properties, which can be exploited to develop smart materials that respond to light stimuli. By incorporating this compound into polymer matrices or other materials, researchers have created systems with tunable optical properties that have potential applications in data storage, sensing, and display technologies.

In summary, ((3-bromo-2,2-dimethyl-2H-chromen-7-yl)oxy)triisopropylsilane (CAS No. 908567-29-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow even further.